(S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide

• IUPAC Name: (2S)-2-amino-N-[(4-cyanophenyl)methyl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C14H19N3O/c1-10(2)17(14(18)11(3)16)9-13-6-4-12(8-15)5-7-13/h4-7,10-11H,9,16H2,1-3H3/t11-/m0/s1
• InChI Key: VZRJDNZVXGKESO-NSHDSACASA-N
• Canonical SMILES: CC(C)N(CC1=CC=C(C=C1)C#N)C(=O)C(C)N
• Isomeric SMILES: C[C@@H](C(=O)N(CC1=CC=C(C=C1)C#N)C(C)C)N
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

(S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide is a chiral amide derivative characterized by a propionamide backbone substituted with an (S)-configured amino group, a 4-cyanobenzyl group, and an isopropyl group at the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-cyano-benzyl bromide and isopropylamine.

Reaction Steps:

Reaction Conditions: The reactions are typically carried out in an organic solvent such as dichloromethane or acetonitrile, with the use of a base like triethylamine to facilitate the nucleophilic substitution.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield amines or alcohols.

Substitution: The cyano group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium cyanide in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

(S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and metabolic pathways.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical agents.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The cyano group plays a crucial role in its binding affinity and specificity towards these targets .

Comparison with Similar Compounds

The following analysis compares (S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide with structurally related amides, focusing on substituent effects, molecular properties, and inferred pharmacological behavior.

Structural and Molecular Comparisons

Table 1: Key Structural and Molecular Properties

Compound Name	Benzyl Substituent	N-Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
(S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide	4-cyano	Isopropyl	C₁₃H₁₈N₃O*	244.31 (calculated)	Electron-withdrawing cyano group; chiral center at C2
(S)-2-Amino-N-isopropyl-N-(4-methoxy-benzyl)-propionamide (CAS 153117-08-9)	4-methoxy	Isopropyl	C₁₄H₂₂N₂O₂	250.34	Electron-donating methoxy group; higher polarity vs. cyano analog
(S)-2-Amino-N-cyclopropyl-N-(4-methyl-benzyl)-propionamide (CAS 1016698-16-0)	4-methyl	Cyclopropyl	C₁₄H₂₀N₂O	232.33	Methyl group enhances lipophilicity; cyclopropyl improves metabolic stability
(S)-2-Amino-N-(2,3-dihydrobenzo[1,4]dioxin-5-ylmethyl)-N-isopropylpropanamide	Dihydrobenzodioxin	Isopropyl	C₁₆H₂₂N₂O₃*	290.36 (calculated)	Fused dioxane ring increases rigidity and lipophilicity
(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-cyclopropyl-propionamide	Piperidinylmethyl	Cyclopropyl	C₁₉H₂₈N₃O*	314.45 (calculated)	Piperidine moiety enhances solubility and target interaction potential

*Calculated based on structural data where explicit formulas were unavailable.

Functional Group Analysis

Benzyl Substituents: 4-Cyano (Target Compound): The cyano group (−CN) is strongly electron-withdrawing, reducing electron density on the aromatic ring. This may enhance binding to electron-deficient biological targets or improve stability against oxidative metabolism . 4-Methoxy (CAS 153117-08-9): The methoxy group (−OCH₃) is electron-donating, increasing ring electron density. This could improve solubility in polar solvents but reduce metabolic resistance compared to cyano .

N-Substituents :

• Isopropyl : Bulky and hydrophobic, this group may induce steric hindrance, limiting interactions with certain enzymes or receptors.
• Cyclopropyl : The strained three-membered ring improves metabolic stability by resisting cytochrome P450-mediated oxidation, a common advantage in drug design .

Backbone Modifications :

• Compounds with fused rings (e.g., dihydrobenzodioxin in ) exhibit increased conformational rigidity, which can enhance selectivity for specific biological targets .

Inferred Pharmacological and Physicochemical Properties

• Solubility: The 4-methoxy analog (CAS 153117-08-9) likely has higher aqueous solubility than the cyano derivative due to its polar substituent. Conversely, the 4-methyl and dihydrobenzodioxin analogs are more lipophilic, favoring blood-brain barrier penetration .
• Metabolic Stability : The cyclopropyl-substituted analogs (CAS 1016698-16-0, CAS 1216635-36-7) are predicted to exhibit superior metabolic stability compared to isopropyl derivatives, as cyclopropane rings resist oxidative degradation .
• Target Interactions: The cyano group’s electron-withdrawing nature may facilitate hydrogen bonding or dipole interactions with enzymes or receptors, whereas methoxy and methyl groups rely on hydrophobic or van der Waals forces .

Biological Activity

(S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide is a chiral compound that has garnered interest in various scientific fields due to its unique structural features, which include an amino group, a cyano group attached to a benzyl ring, and a propionamide moiety. This compound's biological activity is particularly relevant in pharmacological research, where it serves as an important intermediate in the synthesis of complex organic molecules and pharmaceuticals.

• Molecular Formula : C12H16N2O
• Molecular Weight : 220.27 g/mol
• Structural Features :
  • Chiral center at the carbon adjacent to the amino group.
  • Cyano group enhances reactivity and potential for biological interactions.

The biological activity of (S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide primarily involves its interaction with specific molecular targets such as enzymes and receptors. It can influence their activity through:

• Binding Affinity : The compound may bind covalently or non-covalently to biological targets, altering their function.
• Enzyme Inhibition : It has been investigated for its potential as an inhibitor in enzymatic studies, particularly in relation to metabolic pathways.

Biological Applications

• Pharmacological Research :
  • Used in studies involving enzyme mechanisms and protein-ligand interactions.
  • Explored for potential therapeutic properties including anti-inflammatory and anticancer activities.
• Chemical Biology :
  • Serves as a biochemical probe to study enzyme mechanisms.
  • Utilized in molecular docking simulations to predict binding interactions with various biological targets.

Enzyme Interaction Studies

Research has indicated that (S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide exhibits significant inhibitory activity against certain enzymes. For example:

• Monoamine Oxidase-B (MAO-B) : This compound has shown promising results in inhibiting MAO-B, a key enzyme involved in the metabolism of neurotransmitters. The S-enantiomer demonstrated superior inhibitory activity compared to its racemic counterpart with IC50 values indicating potent effects (IC50 = 21 nM) .

Molecular Docking Simulations

Molecular docking studies have been employed to elucidate the binding interactions of (S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide with various targets:

• Target Proteins : Simulations suggest that the compound effectively interacts with active sites of targeted enzymes, leading to conformational changes that inhibit enzyme activity .

Comparative Analysis with Similar Compounds

The following table summarizes key features and biological activities of related compounds:

Compound Name	Molecular Formula	Key Features	Biological Activity
(S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-propionamide	C12H16N2O	Contains isopropyl group	MAO-B inhibitor
(S)-2-Amino-N-(4-cyano-benzyl)-propionamide	C11H12N2O	Lacks isopropyl group	Moderate enzyme inhibition
(S)-2-Amino-N-(4-methyl-benzyl)-N-isopropyl-propionamide	C12H16N2O	Methyl substitution on benzene	Anticancer properties